Cas no 2097872-81-4 (3-{[1-(5-Fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole)

• Product Name: 3-{[1-(5-Fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
• CAS No: 2097872-81-4
• MF: C₁₅H₁₂FN₃O₂S₂
• MW: 349.40308380127
• CID: 5467509
• Update Time: 2025-06-29

3-{[1-(5-Fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-{[1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
• (5-fluoro-1-benzothiophen-2-yl)-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]methanone
• 3-{[1-(5-Fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole

• Inchi： 1S/C15H12FN3O2S2/c16-10-1-2-12-9(5-10)6-13(22-12)15(20)19-4-3-11(8-19)21-14-7-17-23-18-14/h1-2,5-7,11H,3-4,8H2
• InChI Key： STOWNGJEKGDLRA-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=C1C(N1CCC(C1)OC1C=NSN=1)=O)F

Computed Properties

• Exact Mass: 349.03549714 g/mol
• Monoisotopic Mass: 349.03549714 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 112
• Molecular Weight: 349.4

Additional information on 3-{[1-(5-Fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole

Introduction to 3-{[1-(5-Fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole: A Comprehensive Overview

The compound 3-{[1-(5-Fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole (CAS No. 2097872-81-4) is a highly specialized molecule that has garnered significant attention in the field of biomedical research and pharmaceutical development. This compound belongs to the class of thiadiazoles, which are known for their unique heterocyclic structure and diverse applications in medicinal chemistry. The integration of benzothiophene and pyrrolidine moieties within its framework further enhances its complexity and potential utility in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds like thiadiazoles in the development of novel therapeutic agents. The incorporation of 5-Fluoro-1-benzothiophene-2-carbonyl group introduces a fluorinated aromatic system, which is known to enhance metabolic stability and selectivity in drug candidates. Additionally, the pyrrolidine ring contributes to the molecule's rigid yet flexible nature, making it suitable for binding to biological targets with high affinity.

The 1,2,5-thiadiazole core is a five-membered heterocycle that has gained traction due to its ability to serve as a versatile platform for the attachment of various substituents. This structural feature allows for the modulation of the compound's physical properties, such as solubility and permeability, which are critical factors in drug design. Furthermore, the presence of the oxy group at position 3 facilitates the formation of hydrogen bonds, potentially enhancing binding interactions with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetics and toxicity profiles of such complex molecules. For instance, molecular modeling studies have demonstrated that 3-{[1-(5-Fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole exhibits favorable binding affinity towards a panel of biological targets, including kinases and receptor proteins. These findings underscore the compound's potential as a lead candidate in the development of targeted therapies for various diseases.

Another area of active research is the exploration of post-translational modifications (PTMs) and their impact on drug efficacy. The benzothiophene moiety, in particular, has been shown to influence the compound's uptake and metabolism through interactions with transporter proteins and enzymes involved in biotransformation. Understanding these mechanisms is crucial for optimizing the compound's therapeutic index and minimizing adverse effects.

Moreover, the pyrrolidine ring's role in modulating the molecule's steric and electronic properties has been extensively studied. These studies have revealed that subtle changes in the substituents can lead to significant variations in the compound's activity, making it a valuable tool for structure-activity relationship (SAR) analysis. This approach is essential for identifying key functional groups that contribute to the molecule's biological effects.

Recent collaborative efforts between academic and industrial researchers have led to the identification of novel synthetic pathways for compounds like 3-{[1-(5-Fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole. These methods not only improve the efficiency of large-scale production but also reduce the environmental impact associated with traditional synthesis techniques. For example, the use of catalytic asymmetric synthesis has enabled the construction of chiral centers with high enantioselectivity, enhancing the compound's pharmacological profile.

Finally, ongoing research is focused on evaluating the compound's in vivo efficacy and safety in preclinical models. Early results have demonstrated promising antitumor and antimicrobial activities, suggesting its potential as a multi-target drug candidate. These findings align with the growing trend of developing precision medicines that address multiple disease pathways simultaneously.

In conclusion, 3-{[1-(5-Fluoro-1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole represents a cutting-edge advancement in the field of medicinal chemistry. Its unique combination of structural features and biological properties positions it as a leading candidate for the development of next-generation therapeutic agents. As research continues to unravel its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs and improving patient outcomes.